Cas no 180134-15-0 (2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid)

• Product name: 2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid
• CAS No: 180134-15-0
• MF: C₁₀H₆O₃F₆
• MW: 288.14324
• MDL: MFCD00728738
• CID: 135850
• PubChem ID: 2741287

2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid
• 6-Methoxy-2,4-bis(trifluoromethyl)benzoic acid
• 2,4-BIS(TRIFLUOROMETHYL)-6-METHOXYBENZOIC ACID
• Benzoicacid, 2-methoxy-4,6-bis(trifluoromethyl)-
• 2,4-ditrifluoromethyl-6-methoxybenzoic acid
• 2-Methoxy-4,6-ditrifluoromethylbenzoic acid
• 6-Methoxy-2,4-bis(trifluoroMethyl)benzoic acid, 97%
• SCHEMBL420816
• 4,6-ditrifluoromethyl-2-methoxybenzoic acid
• MFCD00728738
• AM83995
• CL8099
• HMS563P20
• 2-methoxy-4,6-bis(trifluoromethy)benzoic acid
• 2-(methyloxy)-4,6-bis(trifluoromethyl)benzoic acid
• 2-Methoxy-4,6-bis-trifluoromethyl-benzoic acid
• SR-01000631059-1
• 2-METHOXY-4,6-DI(TRIFLUOROMETHYL)BENZOIC ACID
• 2,4-Bis(trifluoromethyl)-6-methoxy-benzoic acid
• Benzoic acid, 2-methoxy-4,6-bis(trifluoromethyl)-
• 2-methoxy-4,6-bis(trifluoromethyl)benzoicacid
• C10H6F6O3
• TS-01042
• Maybridge1_007918
• CCG-40952
• 180134-15-0
• AKOS005255680
• 4,6-DI(TRIFLUOROMETHYL)-2-METHOXYBENZOIC ACID
• FT-0651155
• DTXSID20372418
• DB-005850

• MDL： MFCD00728738
• Inchi： InChI=1S/C10H6F6O3/c1-19-6-3-4(9(11,12)13)2-5(10(14,15)16)7(6)8(17)18/h2-3H,1H3,(H,17,18)
• InChI Key： IIWWKGJYKXFWRG-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1C(=O)O)C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 288.02200
• Monoisotopic Mass: 288.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data available
• Density: 1.493
• Melting Point: 156-159℃
• Boiling Point: 253.641°C at 760 mmHg
• Flash Point: 107.199°C
• Refractive Index: 1.43
• PSA: 46.53000
• LogP: 3.43100

2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid

Recent Advances in the Study of 2-Methoxy-4,6-bis(trifluoromethyl)benzoic Acid (CAS: 180134-15-0) in Chemical Biology and Pharmaceutical Research

2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid (CAS: 180134-15-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in medicinal chemistry, particularly in the design of novel small-molecule inhibitors and bioactive compounds. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid serves as a key intermediate in the synthesis of potent kinase inhibitors. The electron-withdrawing trifluoromethyl groups and the methoxy substituent contribute to enhanced binding affinity and metabolic stability of the resulting compounds. Researchers successfully incorporated this scaffold into novel ATP-competitive inhibitors targeting EGFR and VEGFR2, showing promising anti-proliferative activity in cancer cell lines with IC50 values in the low micromolar range.

In the field of antimicrobial research, a recent investigation (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that derivatives of 180134-15-0 exhibit significant activity against drug-resistant bacterial strains. The unique electronic properties imparted by the trifluoromethyl groups appear to facilitate penetration through bacterial membranes while resisting enzymatic degradation. Molecular docking studies suggest these compounds interact with key residues in bacterial topoisomerase IV, providing a potential mechanism for their antibacterial effects.

The compound's application in radiopharmaceutical development has also gained attention. A 2024 study in Nuclear Medicine and Biology reported the successful labeling of 2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid derivatives with fluorine-18 for PET imaging applications. The presence of multiple fluorine atoms in the native structure facilitated efficient radiolabeling, while the methoxy group allowed for further functionalization to target specific biomarkers in neurological disorders.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of 180134-15-0. A 2023 patent application (WO202318765A1) describes a novel continuous-flow process that achieves >90% yield while reducing hazardous waste generation compared to traditional batch methods. This technological advancement addresses previous challenges in scaling up production of this valuable intermediate for pharmaceutical applications.

Looking forward, the unique properties of 2-Methoxy-4,6-bis(trifluoromethyl)benzoic acid continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and as a core structure in the development of covalent inhibitors. The compound's versatility and the growing understanding of its structure-activity relationships position it as an important tool in modern drug discovery efforts.